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Discovery and Basic Chemical Properties

The table below summarizes the core information available on Albafuran A:

Property Description

Source of Isolation Bark of Morus nigra (Black Mulberry) [1]

Year Reported 2008 [1]

Chemical Class 2-Arylbenzofuran (a benzofuran derivative) [2] [1]

IUPAC Name 4-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-(6-hydroxy-1-benzofuran-2-yl)benzene-

1,3-diol [3]

CAS Registry
Number

84323-14-8 [3]

Molecular Formula C24H26O4 [3]

Molecular Weight 378.46100 [3]
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Albafuran A was identified as one of three known compounds isolated alongside new discoveries from the

barks of Morus nigra [1]. Its structure is characterized by a 2-arylbenzofuran skeleton, a common

framework for compounds found in Morus species [2] [1].

Synthesis and Related Compounds

While a direct synthesis protocol for Albafuran A is not detailed in the search results, a related compound,

Albafuran B, has been successfully synthesized. The total synthesis of Albafuran B was achieved in four

steps with a 19.3% overall yield, using a one-pot Corey-Fuchs reaction and Suzuki coupling as key reactions

[2]. This methodology was also applied to synthesize analogs such as moracin C and 4'-farnesyl-moracin M

[2].

Compounds with the 2-arylbenzofuran structure, like Albanol B (another arylbenzofuran from mulberries),

have shown promising anti-cancer activity. For example, Albanol B inhibits proliferation and induces

apoptosis and cell cycle arrest in human lung cancer cells [4]. The following diagram illustrates the general

experimental workflow used to study the anti-cancer mechanism of such compounds.
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Experimental workflow for studying anti-cancer mechanisms of arylbenzofuran compounds like Albanol B.

[4]

Research Context and Future Directions

The genus Morus is a rich source of bioactive benzofuran derivatives. Morus alba (white mulberry) contains

various compounds with demonstrated anti-inflammatory, anti-oxidant, and anti-cancer properties,

though these are attributed to other specific molecules like oxyresveratrol and morusin [5] [6]. This context

is important for understanding the potential to discover or synthesize Albafuran A from Morus alba.

Future research on Albafuran A could focus on:

Developing efficient synthetic routes similar to that of Albafuran B [2].
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Comprehensive biological screening to establish its pharmacological profile, inspired by the

activities of its structural relatives [4].
Exploration of natural sources, including a more extensive phytochemical investigation of Morus
alba to determine if it also produces Albafuran A.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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